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Compound of Interest

Compound Name: Pivaloylacetonitrile

Cat. No.: B1295116

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for working with Pivaloylacetonitrile, including detailed operational and disposal
plans to ensure a secure laboratory environment.

Hazard Identification and Classification

Pivaloylacetonitrile is classified as a hazardous substance with the following primary
concerns:

» Acute Toxicity: Toxic if swallowed and harmful in contact with skin or if inhaled.[1][2]
e Irritation: Causes skin and serious eye irritation.[2]
e Environmental Hazard: Harmful to aquatic life with long-lasting effects.[1]

Signal Word: Danger[1][2]

Quantitative Data Summary
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Data Point Value Source
CAS Number 59997-51-2 [1112]
Molecular Formula C7H11NO [1]
Molecular Weight 125.17 g/mol [1]
Melting Point 66 - 72 °C (150.8 - 161.6 °F) [2]

Acute Toxicity (Oral, Rat LD50) 283 mg/kg

UN Number 3439 [2]
Hazard Class 6.1 (Toxic) [2]
Packing Group 1 [2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling Pivaloylacetonitrile.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Double

gloving is recommended.

To prevent skin contact, as the
substance is harmful upon
dermal absorption.[1][2][3]

Eye and Face Protection

Safety glasses with side-
shields or chemical splash
goggles. A face shield is
recommended where there is a

potential for splashing.

To protect against serious eye
irritation.[2][3][4]

Skin and Body Protection

A full-length laboratory coat
with long sleeves, long pants,
and closed-toe shoes. An
impervious apron may be
necessary if there is a

significant splash potential.

To minimize skin exposure and
contamination of personal
clothing.[5][6]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood is
mandatory.[1][4][5] If exposure
limits are exceeded or irritation
is experienced, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be
used.[2][7]

To prevent inhalation of

harmful dust or vapors.[1][2]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the necessary steps for safely handling Pivaloylacetonitrile from

preparation to the conclusion of the experimental work.
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Caption: Workflow for Safe Handling of Pivaloylacetonitrile
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Experimental Protocol: Detailed Methodology

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Pivaloylacetonitrile before
commencing any work.[3][5]

o Ensure a safety shower and eyewash station are readily accessible and have been
recently tested.[3][5]

o Don all required PPE as specified in the table above.

o Prepare a designated work area within a certified chemical fume hood.[3][5] Keep the
sash at the lowest practical height.

o Ensure a spill kit appropriate for solid chemical spills is available nearby.
e Handling:

o When weighing the solid, perform this task within the chemical fume hood to minimize the
risk of inhalation.

o Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

o Carefully add the Pivaloylacetonitrile to the reaction vessel, ensuring no material is
spilled.

o Conduct all experimental procedures involving this chemical within the fume hood.
o Avoid contact with strong oxidizing agents and strong bases.[2]
o Post-Experiment Cleanup:

o Decontaminate all glassware and surfaces that have come into contact with
Pivaloylacetonitrile. Arecommended procedure is to rinse with a pH 10 buffer solution,
followed by a thorough cleaning with an appropriate solvent (e.g., ethanol or acetone),
collecting all rinsate as hazardous waste.[6]
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o Segregate all waste streams as outlined in the disposal plan below.

o Carefully remove and dispose of contaminated gloves and other disposable PPE as
hazardous waste.

o Wash hands and forearms thoroughly with soap and water after completing the work and
removing PPE.[2]

Disposal Plan

Proper disposal of Pivaloylacetonitrile and associated contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Solid Pivaloylacetonitrile Waste: Collect any unused or waste Pivaloylacetonitrile in a
clearly labeled, sealed container designated for "Acutely Toxic Solid Waste".

Contaminated Labware and Debris: All disposable items that have come into contact with
Pivaloylacetonitrile, such as gloves, weighing paper, and paper towels, must be disposed
of as hazardous waste.[8] These should be collected in a separate, clearly labeled, sealed
plastic bag or container.[3]

Liquid Waste: Any solutions containing Pivaloylacetonitrile and rinsate from
decontamination procedures should be collected in a dedicated, sealed, and clearly labeled
container for "Acutely Toxic Liquid Waste". Do not mix with other solvent waste streams
unless explicitly permitted by your institution's waste management guidelines.[9]

Empty Containers: Empty containers that held Pivaloylacetonitrile must be treated as
hazardous waste and should not be rinsed or reused.[8] They should be sealed and
disposed of through the institutional chemical waste program.

Disposal Procedure

Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full
chemical name "Pivaloylacetonitrile,” and the associated hazards (e.g., Toxic).[8]
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o Storage: Store all waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, while awaiting pickup.

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal company to arrange for the pickup and
disposal of all Pivaloylacetonitrile waste.[9] Provide them with a copy of the Safety Data
Sheet.

o Recommended Disposal Method: The preferred method of disposal is incineration in a
chemical incinerator equipped with an afterburner and scrubber, carried out by a licensed
and approved waste disposal facility.[9]

By adhering to these detailed safety and handling protocols, researchers can mitigate the risks
associated with Pivaloylacetonitrile and maintain a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Pivaloylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295116#personal-protective-equipment-for-
handling-pivaloylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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